Ethyl 2,3-difluorocinnamate

• IUPAC Name: ethyl (E)-3-(2,3-difluorophenyl)prop-2-enoate
• InChI: InChI=1S/C11H10F2O2/c1-2-15-10(14)7-6-8-4-3-5-9(12)11(8)13/h3-7H,2H2,1H3/b7-6+
• InChI Key: OIJWUNNWOYAHHU-VOTSOKGWSA-N
• Canonical SMILES: CCOC(=O)C=CC1=C(C(=CC=C1)F)F
• Isomeric SMILES: CCOC(=O)/C=C/C1=C(C(=CC=C1)F)F
• Molecular Formula: C11H10F2O2
• Molecular Weight: 212.19 g/mol
• CAS No.: 375368-90-4

Description

Ethyl 2,3-difluorocinnamate is a useful research compound. Its molecular formula is C11H10F2O2 and its molecular weight is 212.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 212.06488588 g/mol and the complexity rating of the compound is 241. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ethyl Compounds in Environmental and Pharmacological Research

• Environmental Toxicology and Pharmacology : Ethylmercury compounds, which share the ethyl group with Ethyl 2,3-difluorocinnamate, have been examined for their ability to cross the blood-brain barrier and their implications in environmental toxicology (Kern et al., 2019). This research demonstrates the scientific interest in understanding how ethyl compounds interact with biological systems and their potential risks or benefits.
• Drug and Alcohol Dependence : The stability and detectability of ethyl glucuronide as a marker for alcohol consumption in forensic and clinical contexts highlight the diverse applications of ethyl derivatives in monitoring and therapeutic settings (Crunelle et al., 2014).

Ethyl Compounds in Materials Science

• Electrochemical Surface Finishing : Research on electrochemical technologies, including those using ethyl compounds as solvents or reactants, showcases the role of ethyl derivatives in advancing materials science and engineering applications (Tsuda et al., 2017).

Mechanism of Action

C11H10F2O2C_{11}H_{10}F_{2}O_{2}C11​H10​F2​O2​

. This article will delve into the mechanism of action of EDC, covering its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.

Target of Action

The primary targets of EDC are currently unknown. The compound is relatively new and research is ongoing to identify its specific targets and their roles .

Mode of Action

It has been suggested that certain cinnamides and cinnamates, which include edc, may interact directly with the ergosterol present in the fungal plasmatic membrane and with the cell wall .

Biochemical Pathways

As a member of the cinnamides and cinnamates family, it is plausible that EDC may influence pathways related to fungal cell wall synthesis and integrity .

Result of Action

It has been suggested that certain cinnamides and cinnamates, including edc, may exhibit fungicidal properties .

Action Environment

It is known that many chemical compounds can be influenced by factors such as temperature, ph, and the presence of other substances .